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Understanding Triallyl Trimesate

Triallyl trimesate (TAM) is a cross-linking monomer known for its three reactive allyl groups. The table

below summarizes its key identifiers and physical properties, which are fundamental for troubleshooting any

experimental process [1] [2].

Property Value / Description

CAS Number 17832-16-5 [1]

Molecular
Formula

C18H18O6 [1]

Molecular
Weight

330.33 g/mol [1]

Physical Form Liquid or low melting solid; can appear as a light yellow solid or a white/colorless to
light yellow powder/lump [1] [2].

Melting Point 31-34 °C (lit.) [1]

Boiling Point 175-190 °C at 0.1 mm Hg (lit.) [1]
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Property Value / Description

Density 1.16 g/cm³ [1]

Primary Use Used in polymer chemistry for cross-linking to form durable, heat-resistant materials

and organic powders [2] [3].

Troubleshooting Melt Strength Consistency

Melt strength is critical for processing polymers. While specific data is unavailable, inconsistencies often

stem from monomer purity, polymerization conditions, and the presence of additives or plasticizers.

Potential Causes and Solutions

Purity and Handling: The commercial purity of TAM can vary from 95% to over 98% [2]. Lower purity
grades may contain isomers or by-products that act as chain terminators or plasticizers, negatively

impacting cross-link density and melt strength. Solution: Source high-purity TAM (>98%) and confirm
purity through analytical methods if possible.

Polymerization Process: Research indicates that powders made from TAM can be "rich in
monomer" (83–88 wt%) [3]. Incomplete reaction leaves unreacted TAM, which can plasticize the

polymer, leading to low melt strength and inconsistent properties. Solution: Optimize reaction
parameters (e.g., initiator concentration, time, temperature) to ensure high conversion and cross-

linking.
Thermal History: TAM-based products exhibit specific thermal behaviors, and excessive heat history

during processing can lead to premature degradation or over-cross-linking[cite:9]. Solution: Strictly
control processing temperatures and residence times; use thermal analysis (e.g., TGA, DSC) to

establish a safe processing window.

Experimental Workflow for Diagnosis

The following diagram outlines a systematic approach to diagnose melt strength issues. You can use this

workflow to identify the most likely root cause in your process.
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Frequently Asked Questions

Q1: What is the typical purity of commercially available triallyl trimesate, and why does it matter?

Purity typically ranges from 95.0% to over 98.0% [2]. Higher purity is crucial for consistent performance, as

impurities can interfere with the cross-linking reaction, leading to unpredictable melt strength and final

polymer properties.

Q2: My polymerized TAM material is soft and lacks strength. What could be the reason? This is a

common symptom of insufficient cross-linking. Your product may be rich in unreacted TAM monomer,

which acts as a plasticizer [3]. To resolve this, revisit your polymerization conditions: ensure you are using a

sufficient amount of a suitable radical initiator and that the reaction time and temperature are optimized for

complete conversion.

Q3: Are there any special handling or storage requirements for triallyl trimesate? It is recommended to

store the chemical at 2-8°C [1]. As a reactive monomer, it should be protected from prolonged exposure to

heat and light, which could lead to premature polymerization or degradation. Always use personal protective

equipment as it may cause skin and eye irritation [2].

A Path Forward for Specific Solutions

The information gap you've encountered is common for specialized industrial processes. To find more

targeted solutions:

Explore Patent Literature: Patents often contain detailed troubleshooting data. The manufacturing
process for a coating curing agent starting from TAM is documented in a patent [4], which may

include insights into handling and reaction optimization.
Consult Technical Data Sheets: Directly contact chemical suppliers like TCI America or others listed

in the search results [1] [2]. They often provide unpublished technical bulletins and application notes.
Consider Internal Documentation: Given the lack of public resources, developing your own internal

FAQ based on experimental data would be highly valuable for your team.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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